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Compound of Interest

Compound Name: 2-Methoxyethyl laurate

Cat. No.: B15347580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a formal safety data sheet (SDS) or professional safety advice. Always

consult the official SDS for 2-Methoxyethyl laurate and follow all applicable safety regulations

and institutional protocols.

Introduction
2-Methoxyethyl laurate (CAS No. 6309-52-0), also known as 2-methoxyethyl dodecanoate, is

an ester used in various industrial and research applications. A thorough understanding of its

safety profile and proper handling procedures is crucial for minimizing risks in a laboratory or

manufacturing setting. Due to a lack of extensive direct toxicological data for 2-Methoxyethyl
laurate, this guide incorporates a read-across approach, utilizing data from structurally similar

laurate esters and potential metabolites like 2-methoxyethanol to provide a comprehensive

safety overview.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-Methoxyethyl laurate is provided

in the table below.
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Property Value Reference

Molecular Formula C15H30O3

Molecular Weight 258.40 g/mol

CAS Number 6309-52-0

IUPAC Name 2-methoxyethyl dodecanoate

Boiling Point 333.10 °C (estimated)

Flash Point 117.80 °C (estimated)

Water Solubility
1.119 mg/L @ 25 °C

(estimated)

logP (o/w) 5.230 (estimated)

Toxicological Data Summary (Read-Across
Approach)
Direct and comprehensive toxicological data for 2-Methoxyethyl laurate is limited. Therefore,

the following tables summarize available data for structurally related laurate esters (e.g., methyl

laurate, ethyl laurate, sucrose laurate) and the potential metabolite, 2-methoxyethanol, to

provide an estimated toxicological profile.

Acute Toxicity

Endpoint
Test
Substanc
e

Species Route Value
Classifica
tion

Referenc
e

LD50
Methyl

Laurate
Rat Oral

> 2000

mg/kg bw

Not

Classified

LD50

2-

Methoxyet

hyl acrylate

Rat Oral
404 - 818

mg/kg bw
Category 4
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Skin and Eye Irritation
Endpoint

Test
Substance

Species Result
Classificati
on

Reference

Skin Irritation
Methyl

Laurate
Rabbit Irritating Irritant

Skin Irritation Ethyl Laurate
Animal

Models
Not an irritant Not Classified

Eye Irritation

Sucrose

Laurate

(10%)

Rabbit
Slightly

irritating
Irritant

Eye Irritation Ethyl Laurate -
May cause

irritation
Irritant

Sensitization
Endpoint

Test
Substance

Result Classification Reference

Skin

Sensitization
Methyl Laurate Not sensitizing Not a sensitizer

Repeated Dose Toxicity

Endpoint
Test
Substanc
e

Species Route
NOAEL/L
OAEL

Target
Organs

Referenc
e

Repeated

Dose

Bis(2-

methoxyet

hyl)

Phthalate

Rat Oral

NOAEL:

100 mg/kg

bw/day

Testes

Genotoxicity
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Endpoint Test Substance Result Reference

Ames Test Maltitol Laurate Negative

Ames Test
Sucrose Acetate

Isobutyrate
Negative

Reproductive and Developmental Toxicity
Endpoint

Test
Substance

Species Route Result Reference

Reproductive/

Development

al Toxicity

2-

Methoxyethyl

acrylate

- -

LOAEL: 40

mg/kg bw/day

for

reproductive

and

development

al toxicity

Reproductive

Toxicity

2-

Methoxyetha

nol

Rat Dermal

Adverse

effects on

fertility

Prenatal

Toxicity

2-

Methoxyetha

nol and

related

substances

Multiple -

Classified in

Pregnancy

Risk Group B

due to

embryo-/foeto

toxic and

teratogenic

effects

Hazard Identification and GHS Classification
(Predicted)
Based on the read-across data, the predicted GHS classification for 2-Methoxyethyl laurate is

as follows. This is a predicted classification and should be confirmed with a formal assessment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b15347580?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15347580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Reproductive Toxicity Category 1B
H360: May damage fertility or

the unborn child

Experimental Protocols
The following are detailed methodologies for key toxicological experiments, based on OECD

guidelines, that would be used to assess the safety of 2-Methoxyethyl laurate.

Acute Dermal Irritation/Corrosion (OECD 404)
This test determines the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) skin damage.

Start: Healthy Albino Rabbit Prepare Test Site:
Clip fur from ~6 cm² area of the back

Apply 0.5 mL of 2-Methoxyethyl laurate
to a gauze patch

Secure patch with semi-occlusive dressing
for 4 hours Remove patch and wash residue Observe and score for erythema and edema at

1, 24, 48, and 72 hours post-removal End: Evaluate scores for irritation/corrosion classification

Click to download full resolution via product page

OECD 404 Experimental Workflow

Skin Sensitization: Local Lymph Node Assay (LLNA;
OECD 429)
The LLNA is a method for identifying chemicals that have the potential to cause skin

sensitization.

Start: Group of Mice Apply test substance (various concentrations)
and controls to the dorsum of each ear daily for 3 days

On day 5, inject BrdU (or radiolabelled thymidine)
intravenously

5 hours post-injection, humanely euthanize mice
and excise auricular lymph nodes Prepare single-cell suspensions of lymph node cells Measure lymphocyte proliferation

(e.g., via BrdU incorporation by flow cytometry) Calculate Stimulation Index (SI) for each group End: Classify sensitizing potential based on SI ≥ 3

Click to download full resolution via product page
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OECD 429 LLNA Experimental Workflow

Bacterial Reverse Mutation Test (Ames Test; OECD 471)
This in vitro test is used to assess the mutagenic potential of a chemical.

Start: Select Salmonella typhimurium and/or E. coli strains

Prepare S9 fraction from rat liver for metabolic activation

Treat bacterial strains with 2-Methoxyethyl laurate
(multiple concentrations) + S9 mix

Treat bacterial strains with 2-Methoxyethyl laurate
(multiple concentrations) - S9 mix

Plate treated bacteria on minimal glucose agar plates

Incubate plates at 37°C for 48-72 hours

Count revertant colonies

Analyze for a dose-related increase in revertants
compared to negative controls

End: Determine mutagenic potential
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Click to download full resolution via product page

OECD 471 Ames Test Experimental Workflow

Potential Signaling Pathway Involvement
Direct evidence of signaling pathways affected by 2-Methoxyethyl laurate is not available.

However, based on its chemical structure, it is plausible that it can be metabolized to lauric acid

and 2-methoxyethanol. 2-Methoxyethanol is known to be metabolized to methoxyacetic acid, a

reproductive toxicant. The testicular toxicity of methoxyacetic acid is thought to involve the

inhibition of enzymes crucial for spermatogenesis. While the precise signaling cascade is not

fully elucidated, it likely involves disruption of metabolic pathways within Sertoli cells and germ

cells, leading to apoptosis.
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2-Methoxyethyl laurate

Metabolism (Esterases)

Lauric Acid 2-Methoxyethanol

Alcohol Dehydrogenase

Methoxyacetaldehyde

Aldehyde Dehydrogenase

Methoxyacetic Acid (MAA)

Inhibition of key
testicular enzymes

Germ Cell Apoptosis

Reproductive Toxicity

Click to download full resolution via product page

Hypothesized Metabolic and Toxicity Pathway
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Safe Handling and Personal Protective Equipment
(PPE)
Given the potential for skin and eye irritation, and reproductive toxicity, strict adherence to safe

handling procedures is mandatory.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.

Ensure safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Skin Protection:

Wear chemically resistant gloves (e.g., nitrile, neoprene). Consult glove manufacturer's

compatibility charts for specific breakthrough times.

Wear a lab coat or chemical-resistant apron.

Closed-toe shoes are mandatory.

Respiratory Protection: If working outside of a fume hood or if aerosols may be generated,

use a NIOSH-approved respirator with an organic vapor cartridge.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing agents.

First Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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In case of skin contact: Immediately wash skin with soap and plenty of water for at least 15

minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation

persists.

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Spill and Disposal Procedures
Spill: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a

suitable container for chemical waste. Do not allow it to enter drains or waterways.

Disposal: Dispose of waste in accordance with all applicable federal, state, and local

regulations.

Conclusion
While direct toxicological data for 2-Methoxyethyl laurate is scarce, a read-across approach

from structurally similar compounds suggests that it should be handled with caution. The

primary concerns are potential skin and eye irritation, and reproductive toxicity, likely due to its

metabolite, 2-methoxyethanol. Adherence to stringent safety protocols, including the use of

appropriate engineering controls and personal protective equipment, is essential to ensure the

safety of all personnel working with this chemical. Further research to determine the specific

toxicological profile of 2-Methoxyethyl laurate is warranted.

To cite this document: BenchChem. [2-Methoxyethyl Laurate: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15347580#2-methoxyethyl-laurate-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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